Cas no 14496-35-6 (N,N,5-Trimethylfurfurylamine)

• Product Name: N,N,5-Trimethylfurfurylamine
• CAS No: 14496-35-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD00014113
• CID: 87350
• PubChem ID: 87560029
• Update Time: 2025-06-12

N,N,5-Trimethylfurfurylamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-5-methylfurfurylamine
• 2-(Dimethylaminomethyl)-5-methylfuran~N-(5-Methylfurfuryl)dimethylamine
• N,N,5-Trimethylfurfurylamine
• 2-(Dimethylaminomethyl)-5-methylfuran
• N,N-dimethyl-1-(5-methylfuran-2-yl)methanamine
• n-(5-methylfurfuryl)dimethylamine
• 2-n,n-dimethylaminomethyl-5-methylfuran
• N,N-Dimethyl(5-methyl-2-furyl)methanamine
• dimethyl[(5-methylfuran-2-yl)methyl]amine
• N N 5-TRIMETHYLFURFURYLAMINE 97%
• 14496-35-6
• J-008030
• N,N-dimethyl-1-(5-methyl-2-furanyl)methanamine
• Furfurylamine, N,N,5-trimethyl-
• T71781
• AI3-61537
• Dmammf
• MFCD00014113
• SCHEMBL82414
• DTXSID60162850
• BS-43888
• dimethyl-[(5-methyl-furan-2-yl)-methyl]-amine
• AKOS005207250
• N,N-Dimethyl(5-methyl-2-furyl)methanamine #
• NS00000914
• FT-0629512
• N,N-dimethyl-1-(5-methyl-2-furyl)methanamine
• T2508
• CS-0181801
• EN300-748844
• N-[5-Methylfurfuryl]dimethylamine
• A808301
• 2-Furanmethanamine, N,N,5-trimethyl-
• AC-27935
• DB-042763

• MDL： MFCD00014113
• Inchi： 1S/C8H13NO/c1-7-4-5-8(10-7)6-9(2)3/h4-5H,6H2,1-3H3
• InChI Key： IYULRWBZWXMBGW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CN(C)C
• BRN： 112688

Computed Properties

• Exact Mass: 139.10000
• Monoisotopic Mass: 139.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 16.4

Experimental Properties

• Color/Form: Colorless to light brown liquid
• Density: 0.93
• Boiling Point: 164°C(lit.)
• Flash Point: 62-63°C/13mm
• Refractive Index: 1.4640
• PSA: 16.38000
• LogP: 1.64960
• Solubility: Not determined
• Vapor Pressure: 3.8±0.3 mmHg at 25°C

N,N,5-Trimethylfurfurylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34-36/37/38-10
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Cold storage
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on N,N,5-Trimethylfurfurylamine

Professional Introduction to N,N,5-Trimethylfurfurylamine (CAS No. 14496-35-6)

N,N,5-Trimethylfurfurylamine, a compound with the chemical identifier CAS No. 14496-35-6, is a significant molecule in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and biochemical studies.

The molecular structure of N,N,5-Trimethylfurfurylamine consists of a furfuryl group substituted with three methyl groups at the nitrogen and fifth carbon positions. This specific arrangement imparts distinct chemical reactivity and solubility characteristics, making it a valuable intermediate in synthetic chemistry. The compound's ability to participate in various organic reactions, such as nucleophilic substitutions and condensations, underscores its versatility in laboratory settings.

In recent years, N,N,5-Trimethylfurfurylamine has been explored for its pharmacological potential. Studies have indicated that this compound may exhibit properties relevant to neurological and cardiovascular applications. Researchers are particularly interested in its interaction with biological targets that could lead to the development of novel therapeutic agents. The compound's role as a precursor in synthesizing more complex molecules has also been highlighted in several academic publications.

One of the most compelling aspects of N,N,5-Trimethylfurfurylamine is its utility in medicinal chemistry. The ability to modify its structure allows chemists to tailor its properties for specific biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of neurotransmitter pathways. These investigations are part of broader efforts to identify new drugs that can address unmet medical needs.

The synthesis of N,N,5-Trimethylfurfurylamine involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which is crucial for both academic research and industrial applications. The optimization of these synthetic routes has been a focus of several research groups aiming to improve the accessibility and cost-effectiveness of this valuable compound.

From a biochemical perspective, N,N,5-Trimethylfurfurylamine has been studied for its interactions with enzymes and receptors. Its structural features make it a promising candidate for designing molecules that can selectively target specific biological pathways. This selectivity is key to developing drugs with minimal side effects and high efficacy. Researchers are employing computational modeling and high-throughput screening techniques to accelerate the discovery of such compounds.

The safety profile of N,N,5-Trimethylfurfurylamine is another critical consideration in its application. While the compound is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. Detailed toxicological studies have been conducted to assess its potential health effects, providing valuable data for risk assessment and regulatory compliance.

Industrial applications of N,N,5-Trimethylfurfurylamine are also emerging. Its use as an intermediate in the production of specialty chemicals and fine pharmaceuticals highlights its economic importance. Companies involved in chemical manufacturing are increasingly interested in incorporating this compound into their product portfolios due to its reactivity and functional versatility.

The future prospects for N,N,5-Trimethylfurfurylamine are promising, with ongoing research expected to uncover new applications and refine existing ones. Collaborative efforts between academia and industry will likely drive innovation in this field, leading to the development of novel compounds that can address various medical challenges. As our understanding of molecular interactions continues to evolve, the role of compounds like N,N,5-Trimethylfurfurylamine will undoubtedly expand.